![molecular formula C15H13Cl2NO4S B2924180 N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine CAS No. 884987-04-6](/img/structure/B2924180.png)
N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine, also known as DCG-IV, is a chemical compound that has been extensively studied for its effects on the nervous system. It belongs to the class of compounds known as metabotropic glutamate receptor agonists, which are compounds that activate a specific type of receptor in the brain.
Scientific Research Applications
Anticonvulsant Activity
N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine has been explored for its anticonvulsant properties. A study by Unverferth et al. (1998) synthesized new 3-aminopyrroles starting from acetophenone and glycine derivatives, which demonstrated considerable anticonvulsant activity with minimal neurotoxicity in various test models (Unverferth et al., 1998).
Glycine Transporter-1 Inhibition
Research on glycine transporter-1 inhibitors, derived from a series including [4-Phenyl-1-(propylsulfonyl)piperidin-4-yl]methyl benzamides, was conducted to explore their in vivo efficacy. These compounds, structurally related to this compound, showed promise in inhibiting glycine transport (Lindsley et al., 2006).
Herbicide and Pesticide Research
The compound's relation to glycine makes it relevant in studies of herbicides like glyphosate (N-phosphonomethyl-glycine). For example, research on glyphosate-tolerant soybean lines focused on overcoming the limitations of glyphosate's in-season use due to its sensitivity in crop plants (Padgette et al., 1995). Another study examined the interaction of selected insecticide-herbicide combinations on soybeans, providing insights into the synergistic effects of chemical mixtures involving glycine-related compounds (Hayes et al., 1979).
Molecular Docking and Theoretical Studies
A combined experimental and theoretical investigation on N-(glycine)-para styrene sulfonamide, a compound structurally similar to this compound, was conducted by Shafieyoon et al. (2019). This study involved molecular docking to understand the interaction dynamics at the molecular level (Shafieyoon et al., 2019).
Enzyme Inhibition Studies
N-[[(substituted amino)phenyl]sulfonyl]glycines, similar to this compound, have been synthesized and studied as enzyme inhibitors. Mayfield and Deruiter (1987) reported on the synthesis of these compounds as analogs with potential for increased aldose reductase inhibitory activity (Mayfield & Deruiter, 1987).
properties
IUPAC Name |
2-(3,4-dichloro-N-(4-methylphenyl)sulfonylanilino)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO4S/c1-10-2-5-12(6-3-10)23(21,22)18(9-15(19)20)11-4-7-13(16)14(17)8-11/h2-8H,9H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYGDBHFLBZXBNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.